Cas no 648428-08-4 (Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)-)

Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)- structure
648428-08-4 structure
Product Name:Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)-
CAS No:648428-08-4
MF:C8H15NO
MW:141.210802316666
CID:414789
PubChem ID:12994985
Update Time:2025-04-19

Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)-
    • DTXSID30514564
    • 648428-08-4
    • (4R)-2-Ethyl-4-(propan-2-yl)-4,5-dihydro-1,3-oxazole
    • Inchi: 1S/C8H15NO/c1-4-8-9-7(5-10-8)6(2)3/h6-7H,4-5H2,1-3H3/t7-/m0/s1
    • InChI Key: GQLYBKSKZMMERS-ZETCQYMHSA-N
    • SMILES: O1C(CC)=N[C@@H](C1)C(C)C

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59

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